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Compound of Interest

Compound Name: 2-TEDC

cat. No.: B15578173

2-TEDC: A Technical Guide for Researchers

CAS Number: 132465-10-2

This technical guide provides an in-depth overview of 2-(1-Thienyl)ethyl 3,4-
dihydroxybenzylidenecyanoacetate (2-TEDC), a potent lipoxygenase inhibitor. The information
is intended for researchers, scientists, and drug development professionals, offering
comprehensive data on its properties, suppliers, and experimental applications.

Core Compound Information

2-TEDC is a well-characterized inhibitor of multiple lipoxygenase (LOX) enzymes, which are
key players in the metabolism of polyunsaturated fatty acids and are implicated in various
physiological and pathological processes.

Physicochemical Properties
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Property Value Reference
CAS Number 132465-10-2 [11[2][3][41[5]16]
Molecular Formula C16H13NO4S [11[31[5]
Molecular Weight 315.34 g/mol [11[3]

Alternate Names

2-(1-Thienylethyl 3,4-
dihydroxybenzylidenecyanoac
etate, EDC

[2](31[6]

Purity >99% [1][6]
N Soluble to 100 mM in DMSO
Solubility _ [1]
and to 25 mM in ethanol.
Storage Desiccate at +4°C. [1][6]

Biological Activity

2-TEDC is a potent inhibitor of 5-, 12-, and 15-lipoxygenase.[1][2][3][4][6][7]

Target ICso0 Reference
5-Lipoxygenase (5-LO) 0.09 pM [1][2][4][6][ 7]
12-Lipoxygenase (12-LO) 0.013 pM [L112][41161[ 7]
15-Lipoxygenase (15-LO) 0.5 uM [L1[2]1[4]06]107]
SARS-CoV-2 RNA-dependent 7.99 UM ]

RNA polymerase (RdRp)

Supplier Information

2-TEDC is available from several reputable suppliers for research purposes. It is important to

note that this product is intended for laboratory research use only and not for human or

veterinary use.
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e R&D Systems (Tocris Bioscience): Catalog # 0645 (Note: This product has been
discontinued, but the information is retained for reference)[1]

e Cayman Chemical:[2]

e Santa Cruz Biotechnology (SCBT):[3][5]

e DC Chemicals:[4]

» Fisher Scientific (distributor for Tocris Bioscience):[7]

Lab On A Chip:[8]

Experimental Protocols

Detailed methodologies for key experiments involving 2-TEDC are outlined below.

Lipoxygenase Inhibition Assay

This protocol is adapted from studies characterizing the inhibitory effects of compounds on
lipoxygenase activity.

Objective: To determine the in vitro inhibitory activity of 2-TEDC against lipoxygenase.

Materials:

Soybean lipoxygenase

Linoleic acid (substrate)

2-TEDC

Borate buffer (pH 9.0)

Spectrophotometer

Procedure:

o Prepare a solution of soybean lipoxygenase in borate buffer.
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» Prepare various concentrations of 2-TEDC.

 In a cuvette, mix the lipoxygenase solution with a specific concentration of 2-TEDC or a
vehicle control.

¢ Incubate the mixture at room temperature.
« Initiate the reaction by adding the linoleic acid substrate.

o Immediately measure the change in absorbance at 234 nm over time. The increase in
absorbance corresponds to the formation of hydroperoxides.

o Calculate the percentage of inhibition for each concentration of 2-TEDC and determine the
ICso value.

Axon Degeneration Assay

This protocol is based on research investigating the role of 12/15-lipoxygenase in axon
degeneration.

Objective: To assess the protective effect of 2-TEDC on axon degeneration following nerve
growth factor (NGF) withdrawal.

Materials:

Primary rat dorsal root ganglion (DRG) neurons

Nerve Growth Factor (NGF)

2-TEDC

Compartmentalized culture chambers

Microscope for imaging
Procedure:

o Culture DRG neurons in compartmentalized chambers, allowing axons to grow into a
separate compartment from the cell bodies.
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Induce axon degeneration by withdrawing NGF from the axonal compartment.

Treat the axons with various concentrations of 2-TEDC.

After a set incubation period, fix and stain the neurons to visualize the axons.

Quantify the extent of axon degeneration in the presence and absence of 2-TEDC. An ECso
value for the protective effect can be determined.

SARS-CoV-2 RdRp Inhibition Assay

This protocol is a generalized approach based on the identification of 2-TEDC as an inhibitor of
SARS-CoV-2 RdRp.

Objective: To determine the inhibitory activity of 2-TEDC against SARS-CoV-2 RNA-dependent
RNA polymerase.

Materials:

Recombinant SARS-CoV-2 RdRp enzyme complex (nspl12/7/8)

RNA template

Nucleotide triphosphates (NTPs), including a labeled NTP for detection

2-TEDC

Assay buffer

Detection system (e.g., fluorescence or radioactivity reader)
Procedure:

 |n areaction plate, combine the RdRp enzyme complex, RNA template, and different
concentrations of 2-TEDC or a vehicle control in the assay buffer.

« Initiate the RNA polymerization reaction by adding the NTP mix.

 Incubate the reaction at an optimal temperature for a specific duration.
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o Stop the reaction and measure the amount of newly synthesized RNA using the detection

system.

o Calculate the percentage of RdRp inhibition for each concentration of 2-TEDC to determine

the ICso value.

Visualizations

The following diagrams illustrate key pathways and workflows related to the action of 2-TEDC.
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Caption: Signaling pathway of 12/15-lipoxygenase-mediated axon degeneration and its
inhibition by 2-TEDC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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